![molecular formula C23H25N3O2 B2995179 1-Phenethyl-3-(2-phenoxyethyl)-1-(pyridin-2-ylmethyl)urea CAS No. 1396812-23-9](/img/structure/B2995179.png)
1-Phenethyl-3-(2-phenoxyethyl)-1-(pyridin-2-ylmethyl)urea
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Description
1-Phenethyl-3-(2-phenoxyethyl)-1-(pyridin-2-ylmethyl)urea, also known as PPEPU, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. PPEPU is a urea derivative that has been synthesized through various methods, and has shown promising results in biochemical and physiological studies. In
Scientific Research Applications
Catalytic and Enzymatic Models : Iron(III) complexes of monophenolate ligands, including compounds related to 1-Phenethyl-3-(2-phenoxyethyl)-1-(pyridin-2-ylmethyl)urea, have been studied as models for catechol 1,2-dioxygenase enzymes. These studies provide insights into the stereochemical constraints and electronic spectral features that influence enzyme activity in biological systems (Velusamy, Mayilmurugan, & Palaniandavar, 2004).
Enzyme Inhibition and Antioxidant Activities : Ureas derived from phenethylamines, closely related to the chemical structure , have been synthesized and evaluated for their enzyme inhibitory activities. These compounds have shown significant inhibitory effects on human carbonic anhydrase and acetylcholinesterase, as well as possessing antioxidant properties (Aksu et al., 2016).
Anti-Tumor Activity : Phenolic acid phenethyl ureas have been synthesized and tested for anti-tumor activity. For example, a study found that a synthetic compound, (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea, induced apoptotic cell death in melanoma cells, suggesting potential as a cancer chemopreventive agent (Kim et al., 2009).
Anticancer Agents : Diaryl ureas, which include structures similar to this compound, have been evaluated as new anticancer agents. These compounds have demonstrated significant antiproliferative effects against various cancer cell lines (Feng et al., 2020).
Antimicrobial Activity : N-Substituted ureas, related in structure to the compound , have been studied for their antimicrobial activity. Some of these compounds exhibited moderate activity in antimicrobial assays (Reddy, Reddy, & Venugopal, 2003).
Properties
IUPAC Name |
3-(2-phenoxyethyl)-1-(2-phenylethyl)-1-(pyridin-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2/c27-23(25-16-18-28-22-12-5-2-6-13-22)26(19-21-11-7-8-15-24-21)17-14-20-9-3-1-4-10-20/h1-13,15H,14,16-19H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAOZNAVZWWDZRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCN(CC2=CC=CC=N2)C(=O)NCCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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